Cas no 897488-69-6 (1-4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one)

• Product Name: 1-4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one
• CAS No: 897488-69-6
• MF: C₁₆H₂₀ClN₃OS
• MW: 337.86750125885
• CID: 5481637
• Update Time: 2025-10-12

1-4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one
• 1-4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one

• Inchi： 1S/C16H20ClN3OS/c1-10(2)15(21)19-6-8-20(9-7-19)16-18-13-11(3)4-5-12(17)14(13)22-16/h4-5,10H,6-9H2,1-3H3
• InChI Key： HXOXGXIZVNBOLZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(C)C=CC(Cl)=C3S2)CC1)(=O)C(C)C

Additional information on 1-4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one

1-4-(7-Chloro-4-Methyl-1,3-Benzothiazol-2-Yl)Piperazin-1-Yl-2-Methylpropan-1-One: A Comprehensive Overview

The compound 1-4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-methylpropan-1-one (CAS No. 897488-69-6) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a piperazine ring fused with a benzothiazole moiety, further substituted with a methyl group and a chlorine atom, which significantly influences its chemical reactivity and biological activity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory agents and anticancer drugs. The piperazine ring in this compound adds to its versatility by providing additional sites for functionalization and enhancing its pharmacokinetic properties. The presence of the chlorine substituent at the 7-position of the benzothiazole ring is particularly interesting, as it can modulate the electronic properties of the molecule and enhance its binding affinity to various biological targets.

The synthesis of 1-4-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-y lpropanone involves a multi-step process that typically begins with the preparation of the benzothiazole core. This is followed by substitution reactions to introduce the chlorine and methyl groups at specific positions. The final step involves coupling the piperazine ring with the propanone moiety through a nucleophilic attack mechanism. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for such complex molecules, ensuring higher yields and better purity.

In terms of applications, this compound has shown promising results in preclinical studies as a potential candidate for treating inflammatory diseases. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a valuable lead compound for drug development. Additionally, its structural features make it an attractive candidate for use in sensor technologies and optoelectronic devices, where benzothiazole derivatives are known for their excellent photochemical properties.

Recent research has also explored the use of this compound in nanotechnology, where its unique electronic properties can be exploited for designing advanced materials with tailored functionalities. For instance, studies have demonstrated that this compound can serve as a building block for constructing self-assembled monolayers with potential applications in surface modification and catalysis.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have developed eco-friendly synthesis routes that utilize renewable resources and reduce waste generation. These efforts align with the growing trend toward sustainable chemistry practices in both academia and industry.

In conclusion, 1-4-(7-chloro -4-methyl -1,3-benzothiazol -2 -yl)piperazin -1 -yl -2 -methylpropan -1 -one (CAS No. 897488 -69 -6) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.